
MS049 process improvements

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: MS049

CAS No.: 1502816-23-0

Cat. No.: S536357

Get Quote

MS049 Overview

MS049 is a potent, selective, and cell-active dual inhibitor of protein arginine methyltransferases PRMT4

(also known as CARM1) and PRMT6. It was developed to serve as a chemical tool for testing biological and

therapeutic hypotheses related to these enzymes, which are implicated in various cancers [1].

The table below summarizes its key properties [2]:

Property Value

Probe Name MS049

Molecular Weight 248.2

Molecular Formula C₁₅H₂₄N₂O

IUPAC Name 1-(2-methylamino-ethyl)-4-(phenyl-methoxy)-piperidine

MollogP 1.545

PSA 22.78

SMILES CNCCN1CCC(OCC2=CC=CC=C2)CC1
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Experimental Workflow Visualization

The diagram below outlines the key stages in the design and discovery of MS049, based on published

structure-activity relationship (SAR) studies [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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